Cas no 128854-16-0 (N-(1,6-dihydropyrazolo[3,4-c]pyrazol-3-yl)-Acetamide)

• Product Name: N-(1,6-dihydropyrazolo[3,4-c]pyrazol-3-yl)-Acetamide
• CAS No: 128854-16-0
• MF: C₆H₇N₅O
• MW: 165.152679681778
• CID: 1104128
• Update Time: 2024-07-25

N-(1,6-dihydropyrazolo[3,4-c]pyrazol-3-yl)-Acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,6-dihydropyrazolo[3,4-c]pyrazol-3-yl)-Acetamide
• Acetamide, N-(1,6-dihydropyrazolo[3,4-c]pyrazol-3-yl)-

• Inchi： 1S/C6H7N5O/c1-3(12)8-5-4-2-7-9-6(4)11-10-5/h2H,1H3,(H3,7,8,9,10,11,12)
• InChI Key： JNSDWFJASQYESI-UHFFFAOYSA-N
• SMILES： C(NC1=NNC2NN=CC=21)(=O)C

Computed Properties

• Exact Mass: 165.065
• Monoisotopic Mass: 165.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.5A^2

Experimental Properties

• Density: 1.656±0.06 g/cm3(Predicted)
• Melting Point: 297-300 °C (decomp)(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 602.8±35.0 °C(Predicted)
• pka: 10.47±0.40(Predicted)